luteolin 7-O-[(beta-D-glucosyluronic acid)-(1->2)-(beta-D-glucosiduronic acid)]
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Overview
Description
Luteolin 7-O-[(beta-D-glucosyluronic acid)-(1->2)-(beta-D-glucosiduronic acid)] is a luteolin O-glucuronoside.
Scientific Research Applications
Antistress Activity
Luteolin derivatives have been identified in Ocimum sanctum (holy basil) and shown to exhibit promising antistress effects. These compounds normalized hyperglycemia, plasma corticosterone, plasma creatine kinase, and adrenal hypertrophy in male Sprague-Dawley rats, indicating their potential in stress management (Gupta et al., 2007).
Inhibition of Advanced Glycation End Products
Compounds including luteolin derivatives isolated from Platycodon grandiflorum demonstrated inhibitory activity against the formation of advanced glycation end products, suggesting potential applications in managing diabetic complications (Jang et al., 2010).
Anti-inflammatory Effects
Studies on Salix matsudana leaves revealed that luteolin derivatives significantly inhibited the production of 12-hydroxy-5, 8, 10, 14-eicosatetraenoic acid, a key factor in inflammation (Zheng et al., 2005).
Absorption and Metabolism
Research on the absorption and metabolism of luteolin in rats and humans highlighted the differences in how these species process luteolin. This study is crucial in understanding how luteolin derivatives may behave differently in various organisms (Hayasaka et al., 2018).
Estrogenic Activity
Luteolin derivatives from Achillea millefolium have shown estrogenic activity, indicating potential applications in phytoestrogen-based therapies (Innocenti et al., 2007).
Gastroprotective Effects
A study on the effects of luteolin-7-O-β-d-glucuronopyranoside demonstrated its potential in treating reflux esophagitis and gastritis, highlighting its gastroprotective properties (Min et al., 2006).
Enhanced Bioavailability in Traditional Preparations
Investigations into the uptake of luteolin derivatives from traditional plant preparations like Artemisia afra suggested that these compounds might have better bioavailability and efficacy in vivo compared to pure solutions (Mukinda et al., 2010).
Properties
Molecular Formula |
C27H26O17 |
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Molecular Weight |
622.5 g/mol |
IUPAC Name |
(2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-6-carboxy-2-[2-(3,4-dihydroxyphenyl)-4-oxochromen-7-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
InChI |
InChI=1S/C27H26O17/c28-11-4-1-8(5-13(11)30)14-7-12(29)10-3-2-9(6-15(10)41-14)40-27-23(19(34)18(33)22(43-27)25(38)39)44-26-20(35)16(31)17(32)21(42-26)24(36)37/h1-7,16-23,26-28,30-35H,(H,36,37)(H,38,39)/t16-,17-,18-,19-,20+,21-,22-,23+,26-,27+/m0/s1 |
InChI Key |
YUGIACRENOQGMV-DBFWEQBMSA-N |
Isomeric SMILES |
C1=CC(=C(C=C1C2=CC(=O)C3=C(O2)C=C(C=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O)O)O |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=O)C3=C(O2)C=C(C=C3)OC4C(C(C(C(O4)C(=O)O)O)O)OC5C(C(C(C(O5)C(=O)O)O)O)O)O)O |
Origin of Product |
United States |
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